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Compound of Interest

Compound Name: CX-6258

Cat. No.: B15603966 Get Quote

Technical Support Center: CX-6258
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of CX-6258, a potent

and selective pan-Pim kinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is CX-6258?

A1: CX-6258 is a synthetic organic small molecule that acts as a potent, reversible, and

selective inhibitor of all three Pim kinase isoforms (Pim-1, Pim-2, and Pim-3)[1][2][3]. It has the

chemical formula C26H24ClN3O3 and a molecular weight of 461.9 g/mol [1]. It is used in

cancer research due to its ability to block the phosphorylation of Pim kinase targets, which are

involved in cell survival and proliferation[1][2].

Q2: What are the recommended long-term storage conditions for solid CX-6258?

A2: For long-term storage, solid CX-6258 should be stored at -20°C[1][3]. Under these

conditions, the compound is stable for at least four years[1]. For short-term storage, such as a

few days to weeks, it can be kept at 0-4°C in a dry and dark place[3].

Q3: How should I store CX-6258 once it is dissolved in a solvent?

A3: Once dissolved, it is recommended to store CX-6258 solutions at -80°C for long-term

storage (up to two years) or at -20°C for shorter periods (up to one year)[2]. To avoid
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degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution

into single-use vials[4][5].

Q4: What solvents can I use to dissolve CX-6258?

A4: CX-6258 is soluble in dimethyl sulfoxide (DMSO) at concentrations of 5 mg/mL or 10

mM[1]. It is also soluble in DMF at 1 mg/mL[1].

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound appears degraded

or shows reduced activity.

Improper storage conditions

(e.g., exposure to light,

moisture, or elevated

temperatures).

Verify that the compound has

been stored according to the

recommended conditions

(-20°C for solid, -80°C for

solutions). If not, it is advisable

to use a fresh vial of the

compound for future

experiments.

Repeated freeze-thaw cycles

of the stock solution.

Always aliquot stock solutions

into single-use volumes to

minimize freeze-thaw cycles[4]

[5].

Difficulty dissolving the

compound.

The compound may have

precipitated out of solution

during storage.

Gently warm the solution and

vortex or sonicate to aid in

redissolving the compound.

Ensure the solvent is fresh and

of high purity.

Incorrect solvent or

concentration.

Confirm the solubility of CX-

6258 in your chosen solvent

and prepare solutions within

the recommended

concentration range[1].
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Data Presentation: Long-Term Storage
Recommendations

Form
Storage

Temperature
Duration Reference

Solid Powder -20°C ≥ 4 years [1]

Solid Powder -20°C Months to years [3]

Solid Powder 0-4°C Days to weeks [3]

In Solvent -80°C Up to 2 years [2]

In Solvent -20°C Up to 1 year [2]

Experimental Protocols
Protocol for Reconstituting and Aliquoting CX-6258:

Before opening, bring the vial of solid CX-6258 to room temperature to prevent condensation

of moisture.

Add the appropriate volume of high-purity DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate the vial until the compound is completely dissolved.

Dispense the stock solution into smaller, single-use, tightly sealed vials (aliquots).

Label each aliquot clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage.

Mandatory Visualization
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Start: Receive CX-6258

Is the CX-6258 in solid form or dissolved in solvent?

Intended storage duration?

Solid Intended storage duration?

Solvent

Store at 0-4°C in a dry, dark place.

Short-term (days to weeks)

Store at -20°C.

Long-term (months to years)

End

Store at -20°C.

Short-term (up to 1 year)

Store at -80°C.

Long-term (up to 2 years)

Aliquot into single-use vials to avoid freeze-thaw cycles.

Click to download full resolution via product page

Caption: Decision workflow for the long-term storage of CX-6258.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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